Cas no 84771-20-0 (Fmoc-Trp-Osu)

Fmoc-Trp-Osu structure
Product name:Fmoc-Trp-Osu
CAS No:84771-20-0
MF:C30H25N3O6
MW:523.536007642746
CID:707487
Fmoc-Trp-Osu Chemical and Physical Properties
Names and Identifiers
-
- L-Tryptophan,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
- (2,5-dioxopyrrolidin-1-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)propanoate
- Fmoc-L-Trp-OSu
- FMOC-TRP-OSU
- Carbamic acid, [(1S)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
- Carbamic acid, [2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester, (S)- (ZCI)
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-tryptophan 2,5-dioxo-1-pyrrolidinyl ester (ACI)
- Fmoc-Trp-Osu
-
- Inchi: 1S/C30H25N3O6/c34-27-13-14-28(35)33(27)39-29(36)26(15-18-16-31-25-12-6-5-7-19(18)25)32-30(37)38-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,16,24,26,31H,13-15,17H2,(H,32,37)/t26-/m0/s1
- InChI Key: WWQYTEPUEUNBOM-SANMLTNESA-N
- SMILES: C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)ON1C(=O)CCC1=O)CC1=CNC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 39
- Rotatable Bond Count: 10
Experimental Properties
- Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.0E-4 g/L) (25 ºC),
Fmoc-Trp-Osu Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-294947A-25 g |
Fmoc-L-Trp-OSu, |
84771-20-0 | 25g |
¥5,874.00 | 2023-07-11 | ||
Chemenu | CM308476-100g |
Fmoc-Trp-Osu |
84771-20-0 | 95% | 100g |
$295 | 2021-06-09 | |
1PlusChem | 1P00G3F1-1g |
FMOC-TRP-OSU |
84771-20-0 | 98% | 1g |
$40.00 | 2025-02-27 | |
abcr | AB259039-5g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-tryptophan succinimidyl ester, 98% (Fmoc-L-Trp-OSu); . |
84771-20-0 | 98% | 5g |
€112.50 | 2024-04-16 | |
A2B Chem LLC | AH50125-5g |
Fmoc-trp-osu |
84771-20-0 | ≥ 97% (HPLC) | 5g |
$72.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743582-25g |
2,5-Dioxopyrrolidin-1-yl (((9h-fluoren-9-yl)methoxy)carbonyl)-l-tryptophanate |
84771-20-0 | 98% | 25g |
¥2184.00 | 2024-07-28 | |
TRC | F679665-50mg |
Fmoc-Trp-Osu |
84771-20-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
TRC | F679665-100mg |
Fmoc-Trp-Osu |
84771-20-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
TRC | F679665-500mg |
Fmoc-Trp-Osu |
84771-20-0 | 500mg |
$ 80.00 | 2022-06-04 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-294947-5 g |
Fmoc-L-Trp-OSu, |
84771-20-0 | 5g |
¥1,166.00 | 2023-07-11 |
Fmoc-Trp-Osu Related Literature
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Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
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Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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Dan-Dan Wang,Qiang Jin,Li-Wei Zou,Jie Hou,Xia Lv,Wei Lei,Hai-Ling Cheng,Guang-Bo Ge,Ling Yang Chem. Commun., 2016,52, 3183-3186
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Roderick E. Wasylishen Phys. Chem. Chem. Phys., 2002,4, 3591-3600
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Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
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Daniel E. Rubio-Diaz,Megan E. Pozza,Jordan Dimitrakov,Jason P. Gilleran,M. Monica Giusti,Judith L. Stella,Luis E. Rodriguez-Saona,C. A. Tony Buffington Analyst, 2009,134, 1133-1137
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10. 3D walnut-shaped TiO2/RGO/MoO2@Mo electrode exhibiting extraordinary supercapacitor performance†Peiwen Ju,Zhaoqiang Zhu,Xiaoxiao Shao,Shengqi Wang,Chunhua Zhao,Xiuzhen Qian,Chongjun Zhao J. Mater. Chem. A, 2017,5, 18777-18785
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:84771-20-0)Fmoc-Trp-Osu

Purity:99%
Quantity:25g
Price ($):216.0